Cas no 954620-74-7 (2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 954620-74-7
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 6545967
• Update Time: 2025-11-01

2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• 2-methyl-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide

• Inchi： 1S/C18H22N2O2S/c1-14-4-2-3-5-16(14)18(21)19-12-17(15-6-11-23-13-15)20-7-9-22-10-8-20/h2-6,11,13,17H,7-10,12H2,1H3,(H,19,21)
• InChI Key： AJAJLYZAYRNKCU-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1C=CSC=1)(=O)C1=CC=CC=C1C

Additional information on 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide

Introduction to 2-Methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 954620-74-7)

2-Methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide, also known by its CAS number 954620-74-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a thiophene moiety, and a benzamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide is particularly noteworthy due to its combination of aromatic and heterocyclic components. The morpholine ring, a six-membered ring containing an oxygen atom, imparts polarity and hydrogen-bonding capabilities to the molecule. The thiophene moiety, a five-membered heterocyclic ring with a sulfur atom, adds further complexity and potential for interactions with biological targets. The benzamide group, which is a common functional group in pharmaceuticals, enhances the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, there is growing interest in the use of 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide as an analgesic. Preclinical studies have shown that it exhibits potent analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, possibly through interactions with opioid receptors or other pain-related signaling pathways. This makes it a promising candidate for the development of new pain management therapies.

The safety profile of 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In terms of pharmacokinetics, 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body, reaching its intended targets. Studies have also shown that it has a moderate half-life, which may allow for once-daily dosing regimens in clinical settings.

The development of new drugs often involves extensive structure–activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In the case of 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide, researchers have conducted SAR analyses to identify key structural modifications that enhance its biological activity while minimizing off-target effects. For example, substituting different functional groups on the thiophene ring or modifying the morpholine moiety can lead to compounds with enhanced anti-inflammatory or analgesic properties.

Clinical trials are an essential step in translating preclinical findings into effective treatments for patients. While 2-methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide is still in the early stages of clinical evaluation, preliminary results from phase I trials have been promising. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions such as chronic pain or inflammation.

The future prospects for 2-methyl-N-2-(morpholin-4-y l)-2-(thiophen -3 -y l )e th y lbe nzam ide are bright . Ongoing research aims to further elucidate its mechanisms of action , optimize its pharmacological properties , and evaluate its efficacy in larger patient populations . If clinical trials continue to yield positive results , this compound could potentially become an important addition to the arsenal of treatments available for inflammatory diseases and pain management .